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Cat. No.: B8006933
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Executive Summary
Calcium Lactobionate Hydrate (Ca-LnH) represents a critical functional excipient at the

intersection of high aqueous solubility and complex solid-state behavior.[1][2] As the calcium

salt of lactobionic acid (4-O-β-D-galactopyranosyl-D-gluconic acid), it is widely utilized for its

sequestering ability, mineral bioavailability, and stabilizing properties in organ preservation

solutions (e.g., UW solution) and lyophilized protein formulations.[1][2]

For the formulation scientist, Ca-LnH presents a classic "solubility-stability" paradox.[1][2] While

its amorphous form offers rapid dissolution kinetics, it is thermodynamically metastable and

highly hygroscopic.[2] Conversely, the crystalline hydrate—often a dihydrate—provides the

thermodynamic stability required for shelf-life but demands rigorous processing controls to

isolate from the viscous, gel-prone mother liquors typical of sugar acid salts. This guide

dissects these physicochemical attributes to enable rational formulation design.
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Chemical Identity[1][2]
IUPAC Name: Calcium bis(4-O-β-D-galactopyranosyl-D-gluconate) dihydrate[1][2]

Molecular Formula: C₂₄H₄₂CaO₂₄[1][2] · nH₂O (typically n=2 for the stable crystal)[1][2]

Molecular Weight: ~754.7 g/mol (anhydrous) / ~790.7 g/mol (dihydrate)[1][2]

CAS Number: 110638-68-1 (dihydrate); 5001-51-4 (anhydrous)[1][2]

Structural Dynamics
The lactobionate anion acts as a multidentate ligand. The calcium ion (

) is coordinated not just by the carboxylate group but also by hydroxyl groups on the gluconate
and galactose moieties.[1][2] This chelation effect is responsible for its high solubility and its
ability to prevent precipitation of calcium at neutral pH, a property distinct from simpler salts like
calcium carbonate.

In the solid state, Ca-LnH exhibits polymorphism:

Amorphous Form: Generated via spray-drying or rapid precipitation.[1][2] Characterized by a

"halo" in Powder X-Ray Diffraction (PXRD) and a glass transition temperature (

) that is highly sensitive to moisture.[1][2]

Crystalline Hydrate: Often obtained via slow crystallization from water/ethanol systems.[1][2]

It forms needle-like (acicular) crystals that are birefringent under polarized light microscopy

(PLM).[1][2]

Key Physicochemical Data[1][2][3]
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Property Value / Characteristic Relevance to Formulation

Appearance
White to off-white free-flowing

powder
Visual quality attribute.[1][2][3]

Solubility (Water)
Freely soluble (>100 mg/mL at

20°C)

Suitable for high-concentration

parenteral fluids.[1][2]

Solubility (Ethanol) Practically insoluble
Basis for anti-solvent

purification protocols.[1][2]

pH (10% Solution) 6.5 – 7.5
Biocompatible; minimal

buffering required.[1][2]

Specific Rotation
Identity test; indicates

enantiomeric purity.[1][2]

Melting Point Decomposes >195°C (chars)
Not suitable for hot-melt

extrusion (HME).[1][2]

Hygroscopicity
High (Amorphous) / Moderate

(Crystalline)

Critical Process Parameter

(CPP) for packaging.[1][2]

Stability & Hygroscopicity Mechanisms[1][2]
The stability of Ca-LnH is governed by water activity (

).[1][2] The amorphous form acts as a "moisture sponge." Upon water uptake, the

of the amorphous solid drops below ambient temperature (plasticization), increasing molecular
mobility and triggering a transition to the crystalline hydrate. This recrystallization often results
in cake formation or "stone" formation in bulk powder.[2]

Visualization: Physical Stability Logic
The following diagram maps the thermodynamic pathway from the metastable amorphous state

to the stable crystalline hydrate.

Amorphous Ca-LnH
(High Energy / Metastable)

Moisture Adsorption
(High Humidity)

 Hygroscopicity Tg Depression
(Plasticization)

 Increased Mobility Nucleation & Growth Critical Energy Barrier Crystalline Hydrate
(Thermodynamic Sink)

 Exothermic Transition

 Surface Adsorption Only
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Figure 1: The physical instability cascade of amorphous calcium lactobionate.[1][2] Moisture

uptake lowers the glass transition temperature, facilitating the kinetic transformation to the

thermodynamically stable crystalline hydrate.

Experimental Protocol: Controlled Crystallization
Objective: To purify Calcium Lactobionate from a crude reaction mixture and isolate the stable

crystalline hydrate, avoiding the formation of an amorphous "oil" or gel.

Causality & Rationale:

Anti-solvent Selection: Ethanol is used because Ca-LnH is insoluble in it.[1][2] However,

rapid addition causes "oiling out" (liquid-liquid phase separation) rather than crystallization.[1]

[2]

Temperature Control: Hot dissolution ensures complete solvation; slow cooling controls

supersaturation to favor crystal growth over nucleation.[1][2]

Seeding: Essential to bypass the high nucleation energy barrier of this complex disaccharide

salt.

Protocol Steps
Dissolution:

Dissolve crude Calcium Lactobionate (e.g., from electrolytic oxidation of lactose) in

distilled water at 80°C.

Target concentration: 50% w/w (near saturation).

Validation: Solution must be clear and colorless.[2] If colored, treat with activated carbon

and filter hot.[2]

Controlled Anti-Solvent Addition:

Maintain temperature at 60°C.
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Add Ethanol (95%) dropwise under constant, moderate stirring.

Stop point: Stop adding ethanol immediately when a faint, persistent turbidity (cloud point)

is observed. Do not oversaturate.

Seeding:

Add seed crystals of pure Calcium Lactobionate Dihydrate (0.1% w/w).[1][2]

Note: Without seeds, the system may remain metastable for days or form a gel.

Crystallization Phase:

Cool the vessel from 60°C to 20°C over 4–6 hours (linear ramp).

Observation: "Hairlike" needles should form.[1][2] If a sticky gum forms, reheat and add

more water.[2]

Isolation:

Filter the slurry using a vacuum Buchner funnel.

Wash: Wash the cake with a 50:50 Water:Ethanol mixture, followed by 100% Ethanol to

displace water.

Drying: Dry at 50°C under vacuum. Caution: Temperatures >80°C may dehydrate the

crystal lattice, leading to lattice collapse.

Visualization: Purification Workflow
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Figure 2: Step-by-step purification workflow emphasizing the critical seeding and cooling

phases to prevent oiling out.[1][2]
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Applications in Drug Delivery & Biologics[5]
Calcium Lactobionate is not merely a calcium source; it is a stabilizing excipient.[2][3][4]

Mechanisms of Action
Chelation: The lactobionate moiety sequesters redox-active metal ions (Fe, Cu) that catalyze

oxidative degradation of APIs.[1][2]

Glass Formation: In lyophilized formulations, amorphous Ca-LnH provides a rigid glass

matrix (

) that restricts the mobility of protein therapeutics, preventing unfolding and aggregation.[1]
[2]

Hofmeister Effect: As a kosmotropic salt, it stabilizes the hydration shell of proteins

(preferential hydration).[1][2]

Formulation Considerations
Injectables: Used in high concentrations (up to 10-15%) in organ preservation fluids (e.g.,

Viaspan) to prevent cell swelling (osmotic agent) and membrane damage.[1][2]

Tableting: The crystalline form is brittle.[2][5][6] For direct compression, it requires a binder.

[2] The amorphous form is generally too sticky for high-speed tableting unless co-processed

with silica or microcrystalline cellulose.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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